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Compound of Interest

Compound Name: Cl-PEG6-acid

Cat. No.: B8227384

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for CI-PEG6-acid, a
heterobifunctional PROTAC linker used in the synthesis of Proteolysis Targeting Chimeras. The
following sections detail the hazardous properties, handling procedures, storage requirements,
and disposal considerations for this compound.

: | Identificat | :

Property Value

Chemical Name Cl-PEG6-acid

2-(2-(2-(2-(2-(2-

Synonyms chloroethoxy)ethoxy)ethoxy)ethoxy)ethoxy)aceti
c acid)

CAS Number 2365309-92-6

Molecular Formula C14H27CIO8

Molecular Weight 358.81 g/mol

Appearance Colorless to light yellow liquid

Hazard Identification and Classification
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CI-PEG6-acid is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

GHS Pictograms:

Signal Word: Warning

Safety and Handling Precautions

Adherence to standard laboratory safety protocols is essential when handling CI-PEG6-acid.

The following precautions should be strictly observed.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided in the table

below.

Protection Type

Recommendation

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear a lab coat and other protective clothing as

required.

Hand Protection

Wear compatible chemical-resistant gloves

(e.g., nitrile rubber).

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If inhalation risk is high,

use a NIOSH-approved respirator.
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General Handling Instructions

» Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapor or mist.

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Ensure adequate ventilation.

Incompatible Materials

Strong oxidizing agents

Strong reducing agents

Strong acids

Strong bases

First Aid Measures

In the event of exposure, follow these first-aid procedures immediately.

Exposure Route First Aid Instructions

Call a POISON CENTER or doctor/physician if

If Swallowed )
you feel unwell. Rinse mouth.
) Wash with plenty of soap and water. Remove
If on Skin . . .
contaminated clothing and wash it before reuse.
Remove victim to fresh air and keep at rest in a
If Inhaled N ]
position comfortable for breathing.
Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to

do. Continue rinsing.
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Storage and Stability

Proper storage is crucial to maintain the integrity and stability of CI-PEG6-acid.

Condition Pure Form In Solvent
-20°C 3 years 1 month
4°C 2 years

-80°C - 6 months

General Storage Recommendations:
o Store in a tightly sealed container.
o Store in a cool, dry, and well-ventilated place.

e Protect from light and moisture.

Accidental Release and Disposal
Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains. Discharge into the environment must be avoided.

» Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomite, acid binders,
universal binders, sawdust). Dispose of contaminated material as waste according to section
6.2.

Disposal Considerations

Dispose of CI-PEG6-acid and its container in accordance with local, regional, and national
regulations. It is considered a hazardous waste and should be handled by a licensed
professional waste disposal service. Avoid release to the environment.
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Experimental Protocols and Workflows

While a detailed, step-by-step synthesis and purification protocol for CI-PEG6-acid is not
publicly available, a general workflow can be inferred from literature on the synthesis of similar
chloro-terminated PEG compounds.

General Synthesis Workflow

The synthesis of CI-PEG6-acid likely involves the reaction of a protected hexaethylene glycol
derivative with a chlorinating agent, followed by deprotection to yield the final product.

derivative

Click to download full resolution via product page

Caption: Generalized synthesis workflow for CI-PEG6-acid.

General Purification Workflow

Purification of PEG derivatives often involves chromatographic techniques to separate the

desired product from starting materials and byproducts.
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Crude Reaction Mixture

Separate aqueous and organic phases

Liquid-Liquid Extraction

Isolate PEGylated compound

Column Chromatography
(e.g., Silica Gel)

Remove solvent

Solvent Evaporation

Confirm structure and purity

Characterization
(NMR, MS)

:

Pure CI-PEG6-acid

Click to download full resolution via product page
Caption: General purification workflow for PEGylated compounds.

Logical Relationships in Safety Handling

A logical approach to handling hazardous chemicals like CI-PEG6-acid involves a clear
sequence of assessment, control, and response.
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Risk Assessment Control Measures Emergency Response

Identify Hazards Implement Engineering Controls First Aid Procedures
(Toxicity, Environmental) (Fume Hood) (Swallowing, Skin/Eye Contact, Inhalation)
Mitigate Risks

Use Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
Prepare for Incidents
Follow Safe Work Practices Waste Disposal
(No eating/drinking, Hand washing) (Hazardous Waste Stream)
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Caption: Logical flowchart for the safe handling of CI-PEG6-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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